Cas no 1267397-55-6 (5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1267397-55-6
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5693104
• PubChem ID: 82208850
• Update Time: 2025-10-28

5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1267397-55-6
• EN300-1593690
• 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 5-methyl-1-(2-methylpropyl)-

• Inchi： 1S/C8H14N4O/c1-5(2)4-12-6(3)7(8(9)13)10-11-12/h5H,4H2,1-3H3,(H2,9,13)
• InChI Key： KSKOORKALAVRSF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(CC(C)C)N=N1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 342.6±44.0 °C(Predicted)
• pka: 14.58±0.50(Predicted)

Additional information on 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1267397-55-6) in Modern Chemical and Pharmaceutical Research

The compound 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1267397-55-6, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The triazole core, a prominent feature of this compound, is well-documented for its versatility in medicinal chemistry, particularly in the development of antimicrobial, antifungal, and anti-inflammatory agents.

Recent studies have highlighted the importance of triazole derivatives in addressing emerging challenges in healthcare. The structural motif of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide enables it to interact with biological targets in novel ways, making it a promising candidate for further investigation. The presence of a carboxamide group at the 4-position enhances its pharmacological potential by facilitating hydrogen bonding interactions with biological receptors.

One of the most compelling aspects of this compound is its potential role in the development of next-generation therapeutics. Researchers have been exploring 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide as a scaffold for designing molecules with improved efficacy and reduced side effects. Its molecular structure allows for modifications that can fine-tune its pharmacokinetic properties, making it an attractive option for drug designers seeking to optimize bioavailability and target specificity.

In the realm of material science, the unique electronic properties of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide have been investigated for applications in organic electronics. The triazole ring contributes to its stability and reactivity under various conditions, which is crucial for developing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). These applications align with the growing demand for sustainable and efficient technologies.

The synthesis of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can conduct thorough mechanistic studies and biological evaluations. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled the production of this compound on a scalable basis.

Biological activity assays have revealed that 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide exhibits promising interactions with various enzymatic targets. These interactions are being further characterized to understand their therapeutic implications. Preliminary data suggest that this compound may inhibit certain enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.

The role of computational chemistry in studying 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide cannot be overstated. Molecular modeling techniques have provided valuable insights into its binding affinity and metabolic stability. By leveraging computational tools, researchers can predict how this compound will behave within biological systems before conducting expensive experimental trials. This approach accelerates the drug discovery process and reduces the time-to-market for new therapeutics.

Future directions in the research of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide include exploring its derivatives to enhance its pharmacological profile. By modifying functional groups or introducing new substituents, scientists aim to develop compounds with superior therapeutic properties. Additionally, investigating its environmental impact is crucial to ensure that its applications are sustainable and do not pose ecological risks.

The versatility of 5-Methyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide makes it a valuable asset in both academic research and industrial applications. Its potential as a building block for novel drugs and advanced materials underscores the importance of continued investment in chemical innovation. As our understanding of molecular interactions deepens, compounds like this will play an increasingly significant role in shaping the future of medicine and technology.